Cas no 2171647-07-5 (4-(3-aminothiolan-3-yl)thian-4-ol)

• Product Name: 4-(3-aminothiolan-3-yl)thian-4-ol
• CAS No: 2171647-07-5
• MF: C₉H₁₇NOS₂
• MW: 219.367379903793
• CID: 6205408
• PubChem ID: 165780367
• Update Time: 2025-08-03

4-(3-aminothiolan-3-yl)thian-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminothiolan-3-yl)thian-4-ol
• 2171647-07-5
• EN300-1647500

• Inchi： 1S/C9H17NOS2/c10-8(1-4-13-7-8)9(11)2-5-12-6-3-9/h11H,1-7,10H2
• InChI Key： FYXRSORWWWEVQW-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(CCSCC1)O)N

Computed Properties

• Exact Mass: 219.07515651g/mol
• Monoisotopic Mass: 219.07515651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 96.8Ų

Additional information on 4-(3-aminothiolan-3-yl)thian-4-ol

4-(3-Aminothiolan-3-yl)Thian-4-ol: A Comprehensive Overview

The compound 4-(3-aminothiolan-3-yl)thian-4-ol (CAS No. 2171647-07-5) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiolane derivatives, which have garnered considerable attention due to their unique chemical properties and versatile applications. In recent years, advancements in synthetic methodologies and the discovery of novel applications have further highlighted the importance of this compound in the fields of organic chemistry, pharmacology, and materials science.

Thiolane derivatives, such as 4-(3-aminothiolan-3-yl)thian-4-ol, are characterized by their sulfur-containing ring structures, which confer them with distinctive reactivity and stability. The presence of an amino group (-NH2) in the molecule introduces additional functional versatility, enabling participation in a wide range of chemical reactions. Recent studies have demonstrated that these compounds can serve as valuable intermediates in the synthesis of bioactive molecules, including antibiotics and antiviral agents. For instance, researchers have explored the use of 4-(3-aminothiolan-3-yl)thian-4-ol in the development of novel anti-inflammatory drugs, leveraging its ability to modulate cellular signaling pathways.

The synthesis of 4-(3-aminothiolan-3-yl)thian-4-ol typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the cyclization of appropriately substituted amino alcohols under acidic or basic conditions. Recent advancements in catalytic techniques have significantly improved the efficiency of these reactions, making large-scale production more feasible. Moreover, green chemistry principles have been increasingly incorporated into the synthesis protocols, reducing environmental impact while maintaining product quality.

In terms of applications, 4-(3-aminothiolan-3-yL)thian--4--ol has shown promise in several areas. In the pharmaceutical industry, its ability to act as a chelating agent has been exploited for the development of metalloenzyme inhibitors. These inhibitors are critical for treating diseases associated with excessive metal ion activity, such as Alzheimer's disease and certain types of cancer. Additionally, this compound has been utilized in the formulation of advanced materials, including polymers and nanoparticles, due to its unique rheological properties.

Recent research has also focused on understanding the biodegradation pathways of 4-(3-aminothiolan--3--yl)thian--4--ol, particularly in aquatic environments. Studies indicate that this compound undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. This finding is particularly significant for industries seeking sustainable alternatives for chemical intermediates.

In conclusion, 4-(3-aminothiolan--3--yl)thian--4--ol (CAS No. 2171647--07--5) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key player in future innovations within the chemical sciences.